Cas no 749240-54-8 (5-Fluoro-6-methylisatin)

5-Fluoro-6-methylisatin Properties

Names and Identifiers

• 5-Fluoro-6-methylisatin
• 5-fluoro-6-methyl-1H-indole-2,3-dione
• 6-methyl-5-fluoroisatin
• 749240-54-8
• D85476
• 5-Fluoro-6-methylindoline-2,3-dione
• 5-Fluoro-6-methyl isatin
• SB65911
• FT-0656188
• DTXSID30647503
• SCHEMBL1085000
• AKOS006326443
• A838267
• 5-fluoro-3-hydroxy-6-methyl-2H-indol-2-one
• WS-02080
• DB-074906
• +Expand

• MDL： MFCD09835375
• InChIKey： QCPNTAQCZZNWQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6FNO2/c1-4-2-7-5(3-6(4)10)8(12)9(13)11-7/h2-3H,1H3,(H,11,12,13)
• SMILES： CC1=CC2=C(C=C1F)C(=O)C(=O)N2

Computed Properties

• Exact Mass: 179.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.038
• Heavy Atom Count: 13
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• LogP: 1.40690
• PSA: 46.17000
• Refractive Index: 1.573
• Density: 1.399

5-Fluoro-6-methylisatin Security Information

5-Fluoro-6-methylisatin Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%